3-(3,3-Dimethylpiperidin-1-yl)propan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 3-(3,3-dimethylpiperidin-1-yl)propan-1-ol
• InChI: InChI=1S/C10H21NO/c1-10(2)5-3-6-11(9-10)7-4-8-12/h12H,3-9H2,1-2H3
• InChI Key: UHAUPXHAPMQDHV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)CCCO)C

Description

3-(3,3-Dimethylpiperidin-1-yl)propan-1-ol is a tertiary alcohol featuring a dimethyl-substituted piperidine ring linked to a propanol chain. The dimethylpiperidine moiety likely confers steric and electronic properties that influence solubility, reactivity, and biological activity.

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key analogs, their substituents, molecular weights, applications, and regulatory/safety profiles:

Compound Name	Substituent Features	Molecular Weight (g/mol)	Applications	Key Findings/Regulatory Notes	References
3-(3,3-Dimethylpiperidin-1-yl)propan-1-ol	Dimethylpiperidine ring, propanol chain	~171.28 (inferred)	Pharmaceutical intermediates, research	Likely used in drug design for steric effects	[Inferred]
3-(3-(Difluoromethyl)phenyl)propan-1-ol	Difluoromethylphenyl group	186.09	Synthetic chemistry	72% yield via column chromatography; HRMS verified
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	3-Tolyl group, dimethyl substitution	Not specified	Fragrances	IFRA-regulated; RIFM safety assessments
3-(2-Aminopyridin-3-yl)propan-1-ol	Aminopyridine substituent	Not specified	Pharmaceutical building block	Cataloged as a pyridine derivative
3-(2,5-Diaminophenyl)propan-1-ol	Diaminophenyl group	Not specified	Hair dye ingredient	Under SCCS evaluation for cosmetic safety
3-(6-Chloropyridin-3-yl)propan-1-ol	Chloropyridine substituent	171.63	Chemical synthesis	CAS 117528-27-5; structural data available
3-(5-Ethylpiperidin-2-yl)propan-1-ol	Ethyl-substituted piperidine	171.28	Synthetic intermediate	Safety data available; multiple synthesis routes
3-(2,3-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)propan-1-ol	Pyrazolopyrimidine heterocycle	Not specified	Research chemical	Supplied by multiple manufacturers
3-(1-(5-Ethylpyrimidin-2-yl)piperidin-4-yl)propan-1-ol	Pyrimidine-piperidine hybrid	Not specified	Pharmaceutical research	Intermediate for specialized drug synthesis

Key Differences and Implications

Substituent Effects :

• Dimethylpiperidine vs. Pyridine/Pyrimidine : The dimethylpiperidine group in the target compound likely enhances lipophilicity and steric hindrance compared to pyridine () or pyrimidine derivatives (). This could improve membrane permeability in drug candidates.
• Halogenation : Chlorine () and fluorine () substituents increase electronegativity, affecting binding affinity in bioactive molecules.

Applications: Pharmaceuticals: Piperidine and pyrimidine hybrids () are prioritized for CNS drug development due to their ability to cross the blood-brain barrier. Fragrances: The 3-tolyl derivative () is regulated for dermal safety, unlike research-focused analogs. Cosmetics: The diaminophenyl variant () highlights the importance of toxicity profiling for consumer products.

Synthesis and Yield :

• The difluoromethylphenyl analog () achieves a 72% yield, whereas ethylpiperidine derivatives () have well-documented synthetic protocols, suggesting scalability.

Safety and Regulation :

• IFRA standards () and SCCS evaluations () underscore the need for rigorous safety testing in consumer-facing applications.